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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrobenzotrifluoride

Cat. No.: B1301598 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-3-nitrobenzotrifluoride

CAS Number: 203915-49-5[1][2][3]

This technical guide provides a comprehensive overview of 2,4-Dichloro-3-
nitrobenzotrifluoride, tailored for researchers, scientists, and professionals in drug

development. The document details the compound's physicochemical properties, synthesis,

applications, and safety protocols, presenting quantitative data in structured tables and

illustrating key processes with diagrams.

General and Physicochemical Properties
2,4-Dichloro-3-nitrobenzotrifluoride is a substituted aromatic compound with the molecular

formula C₇H₂Cl₂F₃NO₂.[1] Its structure, featuring two chlorine atoms, a nitro group, and a

trifluoromethyl group on a benzene ring, results in a highly electron-deficient aromatic system.

[1] This electronic characteristic is key to its reactivity and utility as a chemical intermediate.[1]

The compound is typically a pale yellow solid or liquid, depending on its purity and the ambient

temperature.[1]
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Property Value Source

CAS Number 203915-49-5 [1][2][3]

IUPAC Name
1,3-dichloro-2-nitro-4-

(trifluoromethyl)benzene
[1]

Molecular Formula C₇H₂Cl₂F₃NO₂ [1][2]

Molecular Weight
259.99 g/mol (also cited as

260 g/mol )
[1][2]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,4-Dichloro-3-
nitrobenzotrifluoride. The following data are characteristic of its molecular structure.

Spectroscopic Technique Characteristic Features Source

Proton NMR (¹H NMR)

Two distinct signals for the

aromatic protons observed in

the range of 7.0 - 8.5 ppm.

[1]

Infrared (IR) Spectroscopy

Asymmetric stretching

vibration for the nitro group at

~1520-1540 cm⁻¹.

[1]

Symmetric stretching vibration

for the nitro group at ~1340-

1360 cm⁻¹.

[1]

Synthesis and Experimental Protocols
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The primary route for synthesizing 2,4-Dichloro-3-nitrobenzotrifluoride is through the

nitration of a precursor. While detailed, step-by-step laboratory protocols are proprietary or

found in specific patents, the general methodologies are well-established.

Experimental Methodologies
Method 1: Standard Nitration This common method involves the electrophilic nitration of 2,4-

dichlorobenzotrifluoride.

Reagents: A nitrating mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric

acid (H₂SO₄).

Procedure: 2,4-dichlorobenzotrifluoride is treated with the nitric and sulfuric acid mixture. The

sulfuric acid acts as a catalyst, protonating the nitric acid to generate the highly electrophilic

nitronium ion (NO₂⁺), which then attacks the electron-rich benzene ring.

Control: The reaction requires careful control of temperature and reaction time to maximize

the yield of the desired product and minimize the formation of unwanted byproducts.[1]

Method 2: High-Purity Sequential Nitration For applications requiring higher purity, a sequential

nitration process can be employed.

Reagents: This method may involve a primary nitration followed by a secondary nitration

using a combination of ammonium nitrate and fuming sulfuric acid.[1]

Advantage: This approach is designed to improve both the yield and the purity of the final

product.[1]

Below is a diagram illustrating the general workflow for the synthesis of 2,4-Dichloro-3-
nitrobenzotrifluoride.
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Caption: General synthesis workflow for 2,4-Dichloro-3-nitrobenzotrifluoride.

Applications in Research and Development
2,4-Dichloro-3-nitrobenzotrifluoride serves as a versatile intermediate in the synthesis of

more complex molecules, finding applications in several industrial and research areas.

Pharmaceuticals: Its derivatives are actively explored in medicinal chemistry for the

development of new therapeutic agents.[1] The trifluoromethyl group is particularly significant
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in drug design, as its inclusion can enhance properties like metabolic stability and binding

affinity.[4]

Agrochemicals: The compound is a building block for various agrochemicals, including

pesticides and herbicides.[1]

Dyes and Pigments: Its stable aromatic structure makes it suitable for use in the production

of colorants.[1]

Proteomics Research: It has been utilized in the field of proteomics, which involves the large-

scale study of proteins and their functions.[1][2]

While this compound is a valuable intermediate, no specific biological signaling pathways in

which it is directly involved have been detailed in the reviewed literature. Its primary role is that

of a precursor for synthesizing active molecules.

Safety and Handling
Working with 2,4-Dichloro-3-nitrobenzotrifluoride requires adherence to strict safety

protocols due to the hazardous nature of its functional groups.

Inhalation and Contact: The presence of chlorine atoms suggests that the compound may be

an irritant to the skin, eyes, and respiratory system.[1] Standard personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and lab coats, should

be worn.[5] Work should be conducted in a well-ventilated area or under a chemical fume

hood.

Reactivity Hazards: Aromatic nitro compounds can be energetic and may pose an explosion

risk under certain conditions, particularly when mixed with reducing agents or bases.[1][6]

Decomposition: The trifluoromethyl group can be susceptible to hydrolysis, which may

release hazardous fluoride ions.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5]
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The logical workflow for handling a chemical spill of a related compound provides a general

guideline for safety procedures.

Chemical Spill Occurs

Isolate Spill Area
(min. 50m for liquids)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

(e.g., sand, silica gel)

Collect into Closed Containers
for Disposal

Decontaminate Area

Dispose of Waste via
Approved Channels

Click to download full resolution via product page
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Caption: General workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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